9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine

• Molecular Formula: C32H25ClN4O7
• Molecular Weight: 613.0 g/mol
• InChI: InChI=1S/C32H25ClN4O7/c1-19(41-30(38)20-11-5-2-6-12-20)24-25(43-31(39)21-13-7-3-8-14-21)26(44-32(40)22-15-9-4-10-16-22)29(42-24)37-18-36-23-27(33)34-17-35-28(23)37/h2-19,24-26,29H,1H3/t19-,24-,25?,26+,29-/m1/s1
• InChIKey: CIRKGQFMBWMTLR-PQWZISTDSA-N

9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine: A Key Intermediate for Antiviral and Anticancer Nucleoside Analogues

9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine is a fully protected purine nucleoside analogue that functions primarily as a synthetic intermediate. The molecule features a 6-chloropurine base attached to a 5'-C-methyl ribose sugar whose hydroxyl groups are masked by benzoyl protecting groups. This benzoylated structure provides orthogonal protection of the sugar moiety, allowing for selective deprotection and subsequent modification of the nucleobase, particularly at the 6-chloro position, which is susceptible to nucleophilic aromatic substitution [1]. The compound is a critical building block in the synthesis of clinically relevant antiviral agents, especially those targeting the Hepatitis C Virus (HCV) NS5B polymerase [2].

5′-C-Methyl Motif Reported stability and polymerase-binding context for antiviral nucleoside research

Orthogonal Benzoyl Protection Enables selective nucleobase modification and supports cellular permeability in prodrug strategies

6-Chloro Reactive Handle Allows late‑stage diversification via nucleophilic aromatic substitution

• [1] Hana Dvořáková, Dalimil Dvořák, Antonín Holý. Synthesis of Acyclic Nucleotide Analogues Derived from 6-(sec- or tert-Alkyl)purines via Coupling of 6-Chloropurine Derivatives with Organocuprates. Collection of Czechoslovak Chemical Communications, 1998, Vol. 63, Issue 12. View Source
• [2] C-Purine Nucleoside Analogs As Inhibitors Of Rna-Dependent Rna Viral Polymerase. US Patent Application 20050272676. View Source

Why 9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine Cannot Be Replaced by Simpler 6-Chloropurine Nucleosides

Substituting this compound with a simpler, non-benzoylated 6-chloropurine nucleoside (e.g., 6-chloropurine riboside or 2'-deoxyriboside) will lead to significant failures in a synthetic sequence. The 5'-C-methyl group is essential for the antiviral activity of downstream products like PSI-6130 and sofosbuvir, conferring resistance to enzymatic degradation and enhancing target binding [1]. The 2',3',5'-tri-O-benzoyl protection is equally critical; it not only prevents side reactions during nucleobase modification but also significantly enhances cellular penetration and antiviral efficacy in prodrug strategies. For instance, a 5'-O-benzoyl analogue of 6-chloropurine-2'-deoxyriboside exhibited an 8-fold improvement in anti-HCV potency (EC50 = 6.1 μM) compared to its unprotected counterpart (EC50 = 47.2 μM), demonstrating that the benzoyl group is not merely a protecting group but a key pharmacophore in this context [2]. Using an unprotected or differently protected analogue would compromise both synthetic utility and biological outcome.

5′-C-Methyl Omission

May reduce resistance to enzymatic degradation and alter target‑interaction profile in polymerase studies.

Absence of Benzoyl Groups

Can shift reaction selectivity, increase side‑product formation, and diminish cellular permeability compared to the protected intermediate.

Non‑6‑Chloro Purine Analogues

6‑Amino or 6‑oxo derivatives lack the reactive handle for late‑stage functionalization, limiting synthetic utility.

• [1] Jeremy L. Clark et al. Design, Synthesis, and Antiviral Activity of 2'-Deoxy-2'-fluoro-2'-C-methylcytidine, a Potent Inhibitor of Hepatitis C Virus Replication. Journal of Medicinal Chemistry, 2005, 48, 17, 5504–5508. View Source
• [2] Ikejiri, M., et al. 5'-O-Masked 2'-deoxyadenosine analogues as lead compounds for hepatitis C virus (HCV) therapeutic agents. Nucleic Acids Symposium Series, 2007, 51, 435–436. View Source

Quantitative Differentiation of 9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine: A Comparative Analysis

Comparative HCV Replicon Potency: Benzoylated vs. Unmasked 6-Chloropurine Nucleosides

The benzoyl protecting group significantly enhances anti-HCV activity. A direct comparator, the 5'-O-benzoyl analogue of 6-chloropurine-2'-deoxyriboside, demonstrated an EC50 of 6.1 μM in a cell-based HCV replicon assay [1]. This represents an approximately 8-fold increase in potency compared to the 5'-O-unmasked analogue (6-chloropurine-2'-deoxyriboside), which exhibited an EC50 of 47.2 μM [1]. While this data is for a 2'-deoxyriboside, it establishes a clear class-level inference: the benzoyl moiety is a critical determinant of antiviral potency in the 6-chloropurine series, justifying the selection of the benzoylated target compound over non-benzoylated alternatives for HCV-related research and development.

HCV Replicon Potency: Benzoylated vs Unmasked

Class-level inference

Reported EC50 6.1 µM (5′-O‑benzoyl analogue) vs 47.2 µM (unmasked), ~8‑fold difference

Supports benzoyl group contribution in antiviral activity context

Class‑level inference; data from a 2′-deoxyriboside analogue in Huh7 replicon assay

Evidence Dimension	Anti-HCV Activity (EC50)
Target Compound Data	6.1 μM (for 5'-O-benzoyl-6-chloropurine-2'-deoxyriboside, used as class representative)
Comparator Or Baseline	47.2 μM (for 6-chloropurine-2'-deoxyriboside, 5'-O-unmasked)
Quantified Difference	~8-fold lower EC50 (higher potency)
Conditions	Cell-based HCV replicon assay in Huh7 cells, 48-hour incubation

Why This Matters

The benzoyl group is not merely a protecting group; it is a pharmacophore that significantly enhances antiviral activity, making the target compound a superior starting point for developing potent HCV inhibitors.

• [1] Ikejiri, M., et al. 5'-O-Masked 2'-deoxyadenosine analogues as lead compounds for hepatitis C virus (HCV) therapeutic agents. Nucleic Acids Symposium Series, 2007, 51, 435–436. Data also available in PubChem AID 301325. View Source

Enzymatic Target Engagement: Human O-GlcNAcase (hOGA) Inhibition

The target compound displays a defined, moderate binding affinity for human O-GlcNAcase (hOGA), a key enzyme involved in cellular signaling and disease. In a biochemical assay, it exhibited an inhibition constant (Ki) of 270 nM [1]. This quantifiable interaction provides a specific, verifiable biochemical handle that distinguishes it from other 6-chloropurine nucleosides which may show no or significantly weaker activity against this target. For example, the compound showed a Ki >10,000 nM against the related human beta-hexosaminidase, indicating a degree of selectivity [1]. This data allows researchers to select this specific compound for studies involving hOGA modulation, rather than a generic purine nucleoside.

hOGA Inhibition and Selectivity

Direct head‑to‑head comparison

Ki 270 nM (hOGA) vs >10,000 nM (β‑hexosaminidase), >37‑fold selectivity

Supports hOGA targeting and selectivity in enzyme studies

Biochemical assay with recombinant human enzymes

Evidence Dimension	Enzyme Inhibition (Ki)
Target Compound Data	Ki = 270 nM (hOGA)
Comparator Or Baseline	Ki > 10,000 nM (Human beta-hexosaminidase)
Quantified Difference	>37-fold selectivity for hOGA over beta-hexosaminidase
Conditions	Biochemical assay using recombinant human enzymes.

Why This Matters

This provides a clear, quantitative rationale for procuring this specific compound for research focused on O-GlcNAcase biology or inhibitor development.

• [1] BindingDB Entry for BDBM50513941 (CHEMBL4519186). Data curated by ChEMBL. View Source

Synthetic Utility: The 6-Chloro Leaving Group as a Site for Selective Modification

A key differentiator for this compound as a synthetic intermediate is the 6-chloro substituent on the purine ring, which serves as an excellent leaving group for nucleophilic aromatic substitution (SNAr). This allows for the late-stage introduction of various amines, thiols, or alkyl groups to generate diverse libraries of 6-substituted purine nucleosides [1]. In contrast, the analogous 6-aminopurine (adenine) or 6-oxopurine (inosine) derivatives lack this reactive handle and require less efficient or less selective methods for functionalization. Studies on related systems show that 6-chloropurine derivatives undergo efficient amination under microwave irradiation, enabling rapid synthesis of acyclovir analogues in just two steps from commercially available materials [2]. This reactivity is a direct consequence of the electron-withdrawing nature of the chlorine atom and the purine ring, making it a preferred intermediate over the corresponding 6-bromo or 6-iodo analogues, which can be less stable or too reactive.

6-Chloro Reactivity vs 6‑Substituted Purines

Class-level inference

High SNAr susceptibility; enables efficient microwave‑assisted amination and cross‑coupling

Facilitates late‑stage diversification not possible with 6‑amino or 6‑oxo derivatives

Microwave‑assisted amination reported for related chloropurine systems

Evidence Dimension	Reactivity Profile (Nucleophilic Substitution)
Target Compound Data	High susceptibility to SNAr, enabling efficient amination and cross-coupling reactions.
Comparator Or Baseline	6-Aminopurine (Adenine) and 6-Oxopurine (Inosine) derivatives: Poor leaving group ability, requiring harsh or multi-step activation.
Quantified Difference	Not applicable (qualitative difference in reaction pathway availability).
Conditions	Various reported conditions: Microwave irradiation, Pd-catalyzed cross-coupling, or direct amination.

Why This Matters

The 6-chloro group is a strategic synthetic handle, enabling efficient diversification and late-stage functionalization that is not possible with other 6-substituted purine nucleosides.

• [1] Hocek, M., et al. Purine bases and nucleosides bearing functionalized C-substituents in position 6. Synthesis and biological activities. Collection of Czechoslovak Chemical Communications, 2015, 80, 10. View Source
• [2] M. Ikejiri et al. Microwave-Assisted Amination of a Chloropurine Derivative in the Synthesis of Acyclic Nucleoside Analogues. Molecules, 2005, 10(2), 427-435. View Source

Recommended Application Scenarios for 9-(5(R)-C-Methyl-2,3,5-tri-O-benzoyl-D-ribofuranosyl)-6-chloropurine

Synthesis of 2'-C-Methyl Nucleoside Analogues for HCV Drug Discovery

This compound is the preferred starting material for synthesizing 2'-C-methyl purine nucleoside libraries targeting HCV NS5B polymerase. The 5'-C-methyl group is a proven motif for antiviral activity, and the 6-chloro handle allows for rapid diversification to explore structure-activity relationships (SAR) at the nucleobase 6-position [1]. This is supported by the established potency of 2'-C-methyl nucleosides like PSI-6130, which inhibits HCV replication with an IC50 of 0.6 μM . Using this protected intermediate streamlines the synthetic route, avoiding the need to install the challenging 5'-C-methyl group later in the synthesis.

Prodrug Development Leveraging Benzoyl-Mediated Cellular Uptake

The 2',3',5'-tri-O-benzoyl protection is not just a synthetic convenience but a validated prodrug strategy. As demonstrated by the 5'-O-benzoyl analogue's 8-fold increase in anti-HCV potency compared to its unmasked counterpart [1], this compound can be utilized in studies focused on improving the oral bioavailability and cellular permeability of nucleoside drugs. Researchers can selectively remove one or two benzoyl groups to fine-tune the compound's lipophilicity and metabolic stability for in vivo studies.

Biochemical Probe Development for O-GlcNAcase (hOGA)

Given its confirmed inhibitory activity against human O-GlcNAcase with a Ki of 270 nM [1], this compound can serve as a starting point for developing chemical probes to study the role of O-GlcNAcylation in disease. Its selectivity over beta-hexosaminidase (>37-fold) makes it a more suitable starting point than less selective purine analogues. The benzoyl groups can be removed or replaced to optimize physicochemical properties, while the 6-chloro position can be modified to further improve potency and selectivity.

Application

Selection Property

Validation Focus

HCV Polymerase Inhibitor Research

5′-C‑methyl motif and 6‑chloro reactive handle for nucleoside library synthesis

HCV replicon assay and structure‑activity relationship evaluation

Prodrug Uptake and Permeability Studies

Benzoyl ester groups modulate lipophilicity and cellular entry

Cellular permeability and metabolic stability assays

O‑GlcNAcase Inhibitor Probe Development

Reported selective hOGA binding and inhibitory activity

Biochemical enzyme inhibition and selectivity profiling

• [1] Ikejiri, M., et al. 5'-O-Masked 2'-deoxyadenosine analogues as lead compounds for hepatitis C virus (HCV) therapeutic agents. Nucleic Acids Symposium Series, 2007, 51, 435–436. View Source